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Compound of Interest

Compound Name: 4-Thiomorpholineacetamide
CAS No.: 765242-43-1
Cat. No.: B3357918
Get Quote
. J

Executive Safety Directive

CRITICAL WARNING: DO NOT CONFUSE WITH THIOACETAMIDE Researchers frequently
confuse 4-Thiomorpholineacetamide with Thioacetamide (CAS 62-55-5) due to name
similarity.[1][2][3]

¢ Thioacetamide is a Group 2B Carcinogen and potent liver toxin (RCRA Waste Code U218).

* 4-Thiomorpholineacetamide is a pharmaceutical intermediate, generally classified as an
Irritant.[2][3]

o Action: Verify the CAS Number (765242-43-1) on the manufacturer label before disposal.[1]
[2][3] If the CAS is 62-55-5, stop and follow high-hazard carcinogen protocols immediately.[1]

[2][3]

Hazard Identification & Waste Characterization

Before disposal, you must characterize the waste stream.[3] As a research chemical, 4-
Thiomorpholineacetamide often lacks extensive chronic toxicity data; therefore, the
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Precautionary Principle applies.[2][3]

Property Specification Disposal Implication

Dispose via Solid Waste

Physical State Solid (Crystalline powder)
Stream (S-Stream).[1][2][3]

Classified as Non-RCRA
RCRA Status Not P-listed or U-listed.[2][3] Regulated Chemical Waste

(unless mixed with solvents).

Skin/Eye Irritant (H315/H319). Requires double-bagging and

Primary Hazard . .
[6] "Irritant” labeling.

Incineration Only. Do not
) » Contains Sulfur and Nitrogen. bleach or sewer.[3] Sulfur
Chemical Composition
3114171 content precludes standard

oxidation methods.

Step-by-Step Disposal Protocol
Scenario A: Pure Solid Substance (Expired or Surplus)[1][2][3]

Step 1: Container Selection. Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2]
[3] Glass is acceptable but poses a breakage risk.

Step 2: Transfer. Transfer the solid chemical into the disposal container.[2] Do not fill more
than 90% capacity.

Step 3: Labeling. Apply a hazardous waste label with the following details:
o Chemical Name: 2-Thiomorpholinoacetamide[1][2][3][4][5][8][9]

o Hazards: Irritant[1][2][3]

o Constituents: 100%][1][2][3]

Step 4: Segregation. Store in the Organic Solids satellite accumulation area. Keep away
from strong oxidizers (e.g., nitric acid, permanganates) as the sulfur moiety can react
vigorously.
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Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)[1][2]
[3]

o Step 1: Solvent Compatibility. Determine the primary solvent.[2]
o Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

o Non-Halogenated (Methanol, Ethyl Acetate): Segregate into Non-Halogenated Organic
Waste.

o Step 2: pH Check. Ensure the solution pH is between 5 and 9.[2] If highly acidic or basic,
neutralize carefully before adding to the carboy to prevent container degradation.[3]

e Step 3: Accumulation. Pour into the appropriate safety carboy (HDPE or Steel).

o Note: Ensure the carboy is vented or has a pressure-relief cap, as amide hydrolysis can
slowly generate ammonia gas over time.[2][3]

Spill Response Workflow

If 4-Thiomorpholineacetamide is spilled in the laboratory, follow this immediate containment
logic.
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Figure 1: Decision matrix for immediate spill response ensuring containment of irritant dusts
and liquids.[1][2][3]

Professional Waste Management Handoff

When transferring waste to your Environmental Health & Safety (EHS) team or external vendor
(e.g., Veolia, Clean Harbors, Triumvirate), use the following profile to ensure proper destruction.

o DOT Shipping Name: Not Regulated (unless in flammable solvent).
o If pure: Non-Regulated Solid.
o Destruction Method:High-Temperature Incineration (Rotary Kiln).[1][2][3]

o Why? The sulfur atom requires thermal oxidation to SOz, which is captured by the
incinerator's scrubber system.[3] Landfilling is not recommended due to potential leaching
of the amine.

o Profile Code (Generic): Organic Solid, Non-RCRA.

References
¢ Chemical Identity & CAS Verific

o Source: ChemicalBook & GuideChem Global Chemical Database.[3]
o Entry:[1][2][3]
» General Amide Disposal Guidelines

o Source: National Research Council (US)

o Title: "Prudent Practices in the Laboratory: Handling and Management of Chemical
Hazards."[2]

o URL:[Link]
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o Source: ECHA (European Chemicals Agency).
o Title: "Thioacetamide - Substance Information & Carcinogenicity."[2][3][10]
o URL:[LinK][1][2][3]

e Labor

o Source: U.S. Environmental Protection Agency (EPA).

o Title: "Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261."
[11[2][3]

o URL:[LInK][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-Thiomorpholineacetamide: Proper Disposal &
Handling Procedures[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3357918/docs#4-thiomorpholineacetamide-proper-
disposal-handling-procedures-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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